Cas no 1066822-69-2 (7-Chloro-8-methyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 7-Chloro-8-methyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1066822-69-2
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• CID: 4570268
• Update Time: 2025-06-24

7-Chloro-8-methyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 7-chloro-8-methyl-1,2,3,4-tetrahydroisoquinoline
• 7-Chloro-8-methyl-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C10H12ClN/c1-7-9-6-12-5-4-8(9)2-3-10(7)11/h2-3,12H,4-6H2,1H3
• InChI Key： HOWCTDLHUWDSAG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2CCNCC=2C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 2.3
• Topological Polar Surface Area: 12

Additional information on 7-Chloro-8-methyl-1,2,3,4-tetrahydroisoquinoline

Professional Introduction to 7-Chloro-8-methyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 1066822-69-2)

7-Chloro-8-methyl-1,2,3,4-tetrahydroisoquinoline, with the CAS number 1066822-69-2, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule has garnered attention due to its structural complexity and potential biological activities. The presence of both chloro and methyl substituents on the tetrahydroisoquinoline backbone imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery.

The< strong>tetrahydroisoquinoline moiety is a well-known pharmacophore in medicinal chemistry, frequently observed in natural products and synthetic drugs. Compounds belonging to this class have demonstrated a wide range of biological effects, including neuroprotective, analgesic, and anti-inflammatory properties. The specific substitution pattern in 7-Chloro-8-methyl-1,2,3,4-tetrahydroisoquinoline enhances its interaction with biological targets, potentially leading to novel therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 7-Chloro-8-methyl-1,2,3,4-tetrahydroisoquinoline and biological receptors. Studies indicate that the chloro group enhances binding affinity by participating in hydrogen bonding or π-stacking interactions, while the methyl group influences the conformational flexibility of the molecule. These insights have guided the design of derivatives with improved pharmacokinetic profiles.

In the realm of drug development, 7-Chloro-8-methyl-1,2,3,4-tetrahydroisoquinoline has been explored as a precursor for more complex molecules. Its structural motif is reminiscent of several FDA-approved drugs that target central nervous system disorders. For instance, analogs of this compound have shown promise in preclinical studies for their potential to modulate neurotransmitter systems involved in conditions such as depression and Parkinson's disease.

The synthesis of 7-Chloro-8-methyl-1,2,3,4-tetrahydroisoquinoline involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Key steps typically include cyclization reactions to form the tetrahydroisoquinoline core, followed by functional group transformations such as chlorination and methylation. The optimization of these synthetic routes is crucial for achieving high yields and purity levels required for pharmaceutical applications.

The pharmacological profile of 7-Chloro-8-methyl-1,2,3,4-tetrahydroisoquinoline has been investigated through various in vitro and in vivo assays. Initial studies suggest that it exhibits moderate affinity for certain receptor families without significant toxicity at therapeutic doses. This makes it an attractive candidate for further development into a lead compound or an intermediate in the synthesis of more potent derivatives.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 7-Chloro-8-methyl-1,2,3,4-tetrahydroisoquinoline. Predictive models can assess the likelihood of a compound's biological activity based on its structural features before costly experimental validation. This approach has been particularly effective in identifying novel analogs with enhanced binding affinity or selectivity.

The future prospects for 7-Chloro-8-methyl-1,2,3,4-tetrahydroisoquinoline are promising as research continues to uncover new biological functions and synthetic methodologies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate laboratory findings into clinical applications. The compound's versatility as a scaffold ensures its continued relevance in the development of innovative therapeutics.

In conclusion,< strong>7-Chloro-8-methyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 1066822-69-2) represents a compelling example of how structural modifications can influence biological activity. Its unique combination of substituents makes it a valuable tool for medicinal chemists seeking to develop new drugs targeting neurological and other disorders. As research progresses,< strong>this compound will likely remain at the forefront of pharmaceutical innovation.